Cas no 1870956-05-0 ((1-Ethoxy-4,4-dimethylcyclohexyl)methanol)

• Product Name: (1-Ethoxy-4,4-dimethylcyclohexyl)methanol
• CAS No: 1870956-05-0
• MF: C₁₁H₂₂O₂
• MW: 186.291183948517
• CID: 5742355
• PubChem ID: 130591113
• Update Time: 2025-06-26

(1-Ethoxy-4,4-dimethylcyclohexyl)methanol Chemical and Physical Properties

Names and Identifiers

• EN300-1143604
• 1870956-05-0
• (1-Ethoxy-4,4-dimethylcyclohexyl)methanol

• Inchi： 1S/C11H22O2/c1-4-13-11(9-12)7-5-10(2,3)6-8-11/h12H,4-9H2,1-3H3
• InChI Key： PKWPDILRRPECJH-UHFFFAOYSA-N
• SMILES： O(CC)C1(CO)CCC(C)(C)CC1

Computed Properties

• Exact Mass: 186.161979940g/mol
• Monoisotopic Mass: 186.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 29.5Ų

Additional information on (1-Ethoxy-4,4-dimethylcyclohexyl)methanol

(1-Ethoxy-4,4-Dimethylcyclohexyl)Methanol: A Comprehensive Overview

The compound with CAS No 1870956-05-0, commonly referred to as (1-Ethoxy-4,4-dimethylcyclohexyl)methanol, is a fascinating molecule with a unique structure and diverse applications. This compound has garnered significant attention in the fields of organic chemistry, pharmaceuticals, and materials science due to its versatile properties and potential for further exploration.

At its core, (1-Ethoxy-4,4-dimethylcyclohexyl)methanol features a cyclohexane ring substituted with an ethoxy group at the 1-position and two methyl groups at the 4-position. The methanol group attached to the cyclohexane ring introduces additional functional diversity, making this compound a valuable building block in organic synthesis. Recent studies have highlighted its role in the development of novel bioactive compounds and advanced materials.

The synthesis of (1-Ethoxy-4,4-dimethylcyclohexyl)methanol typically involves multi-step reactions, including nucleophilic substitutions and reductions. Researchers have optimized these processes to enhance yield and purity, making it more accessible for large-scale production. The compound's stability under various conditions has also been thoroughly investigated, ensuring its suitability for diverse applications.

In terms of applications, (1-Ethoxy-4,4-dimethylcyclohexyl)methanol has found use in the pharmaceutical industry as an intermediate in drug synthesis. Its ability to form stable complexes with certain biomolecules has made it a promising candidate for drug delivery systems. Additionally, recent advancements in green chemistry have explored its potential as a sustainable precursor for eco-friendly materials.

The physical properties of (1-Ethoxy-4,4-dimethylcyclohexyl)methanol, such as melting point and boiling point, have been characterized using advanced analytical techniques like differential scanning calorimetry (DSC) and gas chromatography (GC). These properties are critical in determining its behavior under different environmental conditions and its compatibility with various manufacturing processes.

Recent research has delved into the reactivity of (1-Ethoxy-4,4-dimethylcyclohexyl)methanol under specific reaction conditions. Studies have shown that its ethoxy group can undergo various transformations, including hydrolysis and oxidation, leading to the formation of derivatives with enhanced functionality. These findings open new avenues for its utilization in specialty chemicals and advanced polymers.

In conclusion, CAS No 1870956-05-0 represents a significant advancement in organic chemistry with wide-ranging applications across multiple industries. As research continues to uncover its potential, this compound is poised to play an increasingly important role in both academic and industrial settings.